Cas no 129825-18-9 (Benzoyl fluoride, 2,4,6-trifluoro- (9CI))

• Product Name: Benzoyl fluoride, 2,4,6-trifluoro- (9CI)
• CAS No: 129825-18-9
• MF: C₇H₂F₄O
• MW: 178.083796024323
• CID: 898245
• PubChem ID: 19850488
• Update Time: 2025-04-19

Benzoyl fluoride, 2,4,6-trifluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoyl fluoride, 2,4,6-trifluoro- (9CI)

• Inchi： 1S/C7H2F4O/c8-3-1-4(9)6(7(11)12)5(10)2-3/h1-2H
• InChI Key： VIGVTWYXZQRZHI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(=O)F)F)F

Computed Properties

• Exact Mass: 178.00416
• Monoisotopic Mass: 178.00417733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives